Cas no 61413-39-6 (5-methoxychrysene)

5-methoxychrysene structure
5-methoxychrysene structure
Product Name:5-methoxychrysene
CAS No:61413-39-6
MF:C19H14O
MW:258.313865184784
CID:1627235
PubChem ID:43637
Update Time:2025-04-21

5-methoxychrysene Chemical and Physical Properties

Names and Identifiers

    • 5-methoxychrysene
    • SCHEMBL25622471
    • 61413-39-6
    • BRN 2532031
    • CHRYSENE, 5-METHOXY-
    • DTXSID20210346
    • Inchi: 1S/C19H14O/c1-20-18-12-14-7-3-4-8-15(14)17-11-10-13-6-2-5-9-16(13)19(17)18/h2-12H,1H3
    • InChI Key: SSPVNLSBRPPPGN-UHFFFAOYSA-N
    • SMILES: O(C)C1C=C2C=CC=CC2=C2C=CC3C=CC=CC=3C2=1

Computed Properties

  • Exact Mass: 258.10452
  • Monoisotopic Mass: 258.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 339
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.1220 (rough estimate)
  • Melting Point: 142.5°C
  • Boiling Point: 341.57°C (rough estimate)
  • Refractive Index: 1.4500 (estimate)
  • PSA: 9.23
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